Cas no 22427-39-0 (Ginsenoside RG1)

Ginsenoside RG1 Properties

Names and Identifiers

• ginsenoside rg1
• Ginsenoside Rg1 (saponin of Panax ginseng)
• GINSENOSIDE Rg1(AS) PrintBack
• GINSENOSIDE Rg1(P) PrintBack
• Ginsenoside-Rg1
• ginsinoside Rg1
• Ginsenoside Rg1
• Gensenoside Rg1
• GINSENOSIDE RGL
• ginsenosidea2
• ginsenosideg1
• ginsenoside-Rg2
• PANAXOSIDE A
• panaxosiderg1
• Rg1
• SANCHINOSIDE C1
• (3β,6α,12β)-3,12-Dihydroxydammar-24-ene-6,20-diyl bis-β-D-glucopyranoside
• (3b,6a,12b)-3,12-Dihydroxydammar-24-ene-6,20- diylbis(beta-D-glucopyranoside)
• Panaxoside Rg1
• Sanchinoside Rg1
• Ginsenoside A2
• PJ788634QY
• Ginsenoside g1
• Panaxoside A;
• Ginsenoside A2;
• Ginsenoside Rg1;
• (20S)-ginsenoside Rg1
• Dammarane, -D-glucopyranoside
• BIDD:ER0075
• YURJSTAIMNSZAE-HHNZYBFYSA-N
• (2R,
• Ginsenoside Rg1
• Ginsenoside Rg1, United States Pharmacopeia (USP) Reference Standard
• GINSENOSIDE RG1 (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG) [DSC]
• GINSENOSIDE RG1 (USP-RS)
• CHEMBL501637
• Q-100285
• A816192
• Sanchinoside C1
• GINSENOSIDE RG1 [WHO-DD]
• (3b,6a,12b)-3,12-dihydroxydammar-24-ene-6,20- diylbis(beta-d-glucopyranoside)
• Ginsenoside Rg1, primary pharmaceutical reference standard
• CHEBI:67987
• CS-3832
• (2R,3R,4S,5S,6R)-2-(((3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-((S)-6-methyl-2-(((2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-2-yl)oxy)hept-5-en-2-yl)hexadecahydro-1H-cyclopenta[a]phenanthren-6-yl)oxy)-6-(hydroxymethyl)tetrahydro-2H-pyran-3,4,5-triol
• BS-16671
• s3923
• GINSENOSIDE RG1 (CONSTITUENT OF AMERICAN GINSENG, ASIAN GINSENG, AND TIENCHI GINSENG)
• C08946
• HMS3885M12
• CCG-270492
• HY-N0045
• G0533
• Ginsenoside RG1
• (3beta,6alpha,12beta)-3,12-Dihydroxydammar-24-ene-6,20-diyl bis-beta-D-Glucopyranoside
• DB06750
• NS00073634
• NCGC00483065-01
• RG1
• AKOS037514672
• 7-HYDROXY-2-OXO-2H-CHROMENE-3-CARBOXYLICACIDAMIDE
• 6-(Hexopyranosyloxy)-3,12-dihydroxydammar-24-en-20-yl hexopyranoside
• (3.BETA.,6.ALPHA.,12.BETA.)-3,12-DIHYDROXYDAMMAR-24-ENE-6,20- DIYLBIS(.BETA.-D-GLUCOPYRANOSIDE)
• 1ST40042
• beta-D-Glucopyranoside, (3beta,6alpha,12beta)-3,12-dihydroxy dammar-24-ene-6,20-diylbis-
• beta-D-Glucopyranoside, (3beta,6alpha,12beta)-3,12-dihydroxydammar-24-ene-6,20-diyl bis-
• (6)-beta-D-Glucopyranosyl-(20)-beta-D-glucopyranosyl-20S-protopanaxatriol
• Panaxoside A;Panaxoside Rg1
• EX-A6784
• Q2276594
• GINSENOSIDE RG1 [USP-RS]
• MFCD00210293
• EINECS 244-989-9
• (3beta,alpha,12beta)-20-(beta-D-glucopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl beta-D-glucopyranoside
• GinsenosideRG1
• SCHEMBL19875635
• (6)-.BETA.-D-GLUCOPYRANOSYL-(20)-.BETA.-D-GLUCOPYRANOSYL-20S- PROTOPANAXATRIOL
• ginsenoside-Rg1
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,6.ALPHA.,12.BETA.)-3,12- DIHYDROXY DAMMAR-24-ENE-6,20-DIYLBIS-
• .BETA.-D-GLUCOPYRANOSIDE, (3.BETA.,6.ALPHA.,12.BETA.)-3,12-DIHYDROXYDAMMAR-24-ENE-6,20-DIYL BIS-
• (3beta,6alpha,12beta)-3,12-Dihydroxydammar-24-ene-6,20-diylbis(beta-D-glucopyranoside)
• UNII-PJ788634QY
• 22427-39-0
• DTXSID70945111
• Ginsenoside Rg1, analytical standard
• 2-[[17-[1,5-dimethyl-1-[3,4,5-trihydroxy-6-(hydroxymethyl)tetrahydropyran-2-yl]oxy-hex-4-enyl]-3,12-dihydroxy-4,4,8,10,14-pentamethyl-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-6-(hydroxymethyl)tetrahydropyran-3,4,5-triol
• Hexopyranoside, 20-(hexopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl
• 20-(Hexopyranosyloxy)-3,12-dihydroxydammar-24-en-6-yl hexopyranoside
• LS-15447
• (2R,3R,4S,5S,6R)-2-[[(3S,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-Dihydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• DTXSID00865050
• NSC303791
• Dihydroxydammarane glucoside derivative
• DIHYDROXYDAMMARENE GLUCOSIDE DERIV
• SY068756
• 2-[[3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-[6-methyl-2-[3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (2R,3R,4S,5S,6R)-2-[[(3S,5R,6S,8R,9R,10R,12R,13R,14R,17S)-3,12-dihydroxy-4,4,8,10,14-pentamethyl-17-[(2S)-6-methyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyhept-5-en-2-yl]-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-6-yl]oxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• NSC-303791
• Dammar-24-ene-3,6,12,20-tetrol; (3β,6α,12β,20S)-form, 6,20-Di-O-β-D-glucopyranoside
• Ginsenoside Rg1?
• (2R,3R,4S,5S,6R)-2-{[(1S,3AR,3BR,5S,5AR,7S,9AR,9BR,11R,11AR)-7,11-DIHYDROXY-3A,3B,6,6,9A-PENTAMETHYL-1-[(2S)-6-METHYL-2-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}HEPT-5-EN-2-YL]-DODECAHYDRO-1H-CYCLOPENTA[A]PHENANTHREN-5-YL]OXY}-6-(HYDROXYMETHYL)OXANE-3,4,5-TRIOL
• +Expand

• MDL： MFCD00210293
• InChIKey： YURJSTAIMNSZAE-HHNZYBFYSA-N
• Inchi： 1S/C42H72O14/c1-20(2)10-9-13-42(8,56-37-34(52)32(50)30(48)25(19-44)55-37)21-11-15-40(6)28(21)22(45)16-26-39(5)14-12-27(46)38(3,4)35(39)23(17-41(26,40)7)53-36-33(51)31(49)29(47)24(18-43)54-36/h10,21-37,43-52H,9,11-19H2,1-8H3/t21-,22+,23-,24+,25+,26+,27-,28-,29+,30+,31-,32-,33+,34+,35-,36+,37-,39+,40+,41+,42-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])[C@]2(C([H])([H])[H])[C@]([H])(C([H])([H])[C@]([H])([C@]3([H])[C@@]([H])([C@](C([H])([H])[H])(C([H])([H])C([H])([H])/C(/[H])=C(\C([H])([H])[H])/C([H])([H])[H])O[C@@]4([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O4)O[H])O[H])O[H])C([H])([H])C([H])([H])[C@@]23C([H])([H])[H])O[H])[C@@]2(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]([H])(C(C([H])([H])[H])(C([H])([H])[H])[C@@]21[H])O[H]

Computed Properties

• Exact Mass: 800.49200
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 14
• Rotatable Bond Count: 10
• Monoisotopic Mass: 800.49220697 g/mol
• Heavy Atom Count: 56
• Complexity: 1410
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 22
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Surface Charge: 0
• Topological Polar Surface Area: 239
• Molecular Weight: 801.0

Experimental Properties

• LogP: 1.11980
• PSA: 239.22000
• Boiling Point: 898.5±65.0 °C at 760 mmHg
• Melting Point: No data available
• Flash Point: 12 °C
• Color/Form: Powder
• Density: 1.3300

Related Categories

• Pharmaceutical and Biochemical Products Pharmaceutical Active Ingredients Standard Substances
• Triterpenoids